N-(4-aminophenyl)-2-methyl-5-nitrobenzene-1-sulfonamide
Overview
Description
This compound is a derivative of sulfonamide, which is a group of compounds characterized by the SO2NH2 functional group . Sulfonamides are known for their antibiotic properties .
Synthesis Analysis
While specific synthesis methods for this compound were not found, sulfonamides are typically synthesized through the reaction of a sulfonyl chloride with ammonia or an amine .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using techniques like Density Functional Theory . These studies often involve the calculation of vibrational modes and potential energy distributions.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be determined through various experimental methods. For instance, the melting point, boiling point, and solubility can be measured experimentally .Scientific Research Applications
Broad Spectrum Bioactivity
Sulfonamide derivatives, including N-(4-aminophenyl)-2-methyl-5-nitrobenzene-1-sulfonamide, have been found to display a wide range of bioactivities after chemical structural modifications. These modifications have led to sulfonamide derivatives showing antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsion, antiglaucoma, antidiabetic, and antiepileptic properties. Such derivatives are considered to have significant development value and are active areas of research for designing new drug molecules with broad spectrum, high activity, and low toxicity (He Shichao et al., 2016).
Novel Cyclic Compounds Synthesis
Research has focused on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, which is structurally related to this compound. These studies have led to the development of unique polyheterocyclic compounds, multifunctional click cycloalkyne agents, and cyclopenta[c]piperidine alkaloids. Such compounds are valuable for discovering functional molecules and pharmaceuticals, demonstrating the versatility of aminobenzenesulfonamide derivatives in organic synthesis and the pharmaceutical industry (Kyosuke Kaneda, 2020).
Environmental and Food Analysis
Antibodies developed against sulfonamides, including derivatives of this compound, have been used in various assays and techniques for environmental research and risk control. These applications include the detection of herbicides, polychlorinated biphenyls, surfactants, and selected veterinary drugs in environmental samples and food products. The development of immunoassays and biosensors for these compounds demonstrates the importance of sulfonamides in environmental monitoring and food safety (M. Fránek & K. Hruška, 2018).
Advanced Oxidation Processes
The study of advanced oxidation processes (AOPs) for the degradation of organic pollutants in water has included sulfonamide compounds. Research into the degradation pathways, by-products, and biotoxicity of these processes provides insights into the environmental impact of sulfonamide pollutants and contributes to the development of more efficient water treatment technologies (Mohammad Qutob et al., 2022).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(4-aminophenyl)-2-methyl-5-nitrobenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4S/c1-9-2-7-12(16(17)18)8-13(9)21(19,20)15-11-5-3-10(14)4-6-11/h2-8,15H,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POKPHEDBFKATIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NC2=CC=C(C=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801219064 | |
Record name | N-(4-Aminophenyl)-2-methyl-5-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801219064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
377769-52-3 | |
Record name | N-(4-Aminophenyl)-2-methyl-5-nitrobenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=377769-52-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Aminophenyl)-2-methyl-5-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801219064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.